Cas no 2090234-15-2 (INDEX NAME NOT YET ASSIGNED)

INDEX NAME NOT YET ASSIGNED structure
INDEX NAME NOT YET ASSIGNED structure
Product Name:INDEX NAME NOT YET ASSIGNED
CAS No:2090234-15-2
MF:C6H7F2N3O2S
MW:223.200486421585
CID:5239380
Update Time:2025-11-02

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

    • INDEX NAME NOT YET ASSIGNED
    • Inchi: 1S/C6H7F2N3O2S/c1-14(9,13)6-10-3(5(7)8)2-4(12)11-6/h2,5,9H,1H3,(H,10,11,12)
    • InChI Key: BQYRZEPGLCCAAH-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(F)F)NC(S(C)(=N)=O)=N1

Experimental Properties

  • Density: 1.68±0.1 g/cm3(Predicted)
  • Boiling Point: 292.5±50.0 °C(Predicted)

INDEX NAME NOT YET ASSIGNED Pricemore >>

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Additional information on INDEX NAME NOT YET ASSIGNED

Unlocking the Potential of INDEX NAME NOT YET ASSIGNED (CAS No. 2090234-15-2): A Comprehensive Technical Overview

In the rapidly evolving landscape of specialty chemicals, INDEX NAME NOT YET ASSIGNED (CAS 2090234-15-2) has emerged as a compound of significant interest to researchers and industry professionals alike. While its official IUPAC name remains unassigned, this unique molecular entity with the identifier 2090234-15-2 demonstrates remarkable properties that align with current trends in advanced material development and sustainable chemistry solutions.

The molecular structure of CAS 2090234-15-2 suggests potential applications in pharmaceutical intermediates and functional materials, according to preliminary research. Its chemical fingerprint, as recorded in various chemical databases, indicates characteristics that may be valuable for catalysis applications and molecular engineering – two areas experiencing exponential growth in 2024.

Recent patent filings referencing INDEX NAME NOT YET ASSIGNED 2090234-15-2 reveal growing commercial interest, particularly in the development of next-generation electronic materials. Industry analysts note that compounds with similar structural features are being investigated for organic semiconductor applications, answering the market's demand for more efficient energy storage solutions and flexible electronics components.

From a synthetic chemistry perspective, 2090234-15-2 presents interesting challenges and opportunities. The compound's potential as a building block molecule makes it particularly relevant in contemporary drug discovery pipelines, where researchers are actively seeking novel scaffolds for targeted therapeutics. This aligns perfectly with current pharmaceutical industry priorities focusing on precision medicine approaches.

Environmental considerations surrounding INDEX NAME NOT YET ASSIGNED have become a key discussion point among green chemistry advocates. Preliminary biodegradability studies suggest this compound may offer advantages over traditional alternatives in terms of environmental persistence, addressing growing concerns about chemical sustainability in manufacturing processes.

The analytical characterization of CAS 2090234-15-2 presents unique opportunities for spectroscopic method development. Advanced techniques such as cryo-EM and ultrafast spectroscopy are being employed to unravel its molecular behavior, contributing valuable data to the broader computational chemistry community working on molecular modeling algorithms.

In material science applications, derivatives of INDEX NAME NOT YET ASSIGNED show promise for creating self-assembling monolayers with potential uses in nanotechnology coatings. This application area has gained tremendous attention recently due to its relevance in developing anti-microbial surfaces – a critical need in post-pandemic infrastructure design.

Supply chain specialists note that the availability of 2090234-15-2 remains limited but growing, with several custom synthesis providers now listing this compound in their catalogs. The pricing dynamics reflect its status as a research-grade chemical, with costs varying significantly based on purity requirements and order quantities.

Quality control protocols for INDEX NAME NOT YET ASSIGNED CAS 2090234-15-2 are still being standardized across laboratories. Current best practices emphasize the use of HPLC-MS for purity verification, complemented by NMR spectroscopy for structural confirmation – methodologies that dominate discussions in modern analytical chemistry forums.

Looking forward, the scientific community anticipates that 2090234-15-2 may play a role in emerging biohybrid material development, particularly in interfaces between biological and synthetic systems. This positions the compound at the forefront of convergent technology research, answering frequent search queries about cutting-edge chemical innovations.

For researchers considering working with INDEX NAME NOT YET ASSIGNED, current literature suggests several promising synthetic routes while emphasizing the need for proper handling protocols and waste management procedures. These considerations reflect the broader industry shift toward responsible research practices in chemical development.

The intellectual property landscape surrounding CAS 2090234-15-2 shows increasing activity, with multiple patent applications filed in 2023-2024 covering various applications. This legal dimension adds another layer of complexity for organizations considering commercial development of products incorporating this novel chemical entity.

Academic interest in INDEX NAME NOT YET ASSIGNED 2090234-15-2 continues to grow, with several university research groups including it in their investigations of supramolecular chemistry systems. This academic attention often serves as a precursor to broader industrial adoption, making it a key indicator for market analysts tracking emerging chemical technologies.

From a regulatory perspective, 2090234-15-2 currently falls under general chemical substance regulations in most jurisdictions. However, experts recommend monitoring updates as the compound's applications become more defined, particularly regarding REACH compliance and other chemical safety assessments that dominate regulatory discussions.

In conclusion, while INDEX NAME NOT YET ASSIGNED (CAS 2090234-15-2) remains somewhat enigmatic, its potential across multiple high-growth sectors makes it a compound worth watching. As research progresses and applications crystallize, this molecular entity may well emerge as a significant player in addressing some of the most pressing challenges in modern chemistry and materials science.

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